Cas no 887589-09-5 (1,2-Benzenediaceticacid, 3-nitro-)

1,2-Benzenediaceticacid, 3-nitro- structure
887589-09-5 structure
Product Name:1,2-Benzenediaceticacid, 3-nitro-
CAS No:887589-09-5
MF:C10H9NO6
MW:239.181563138962
CID:713513
PubChem ID:29922223
Update Time:2025-04-19

1,2-Benzenediaceticacid, 3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediaceticacid, 3-nitro-
    • 2-[2-(carboxymethyl)-3-nitrophenyl]acetic acid
    • 887589-09-5
    • DTXSID00652184
    • 2,2'-(3-Nitro-1,2-phenylene)diacetic acid
    • AKOS015961877
    • Inchi: 1S/C10H9NO6/c12-9(13)4-6-2-1-3-8(11(16)17)7(6)5-10(14)15/h1-3H,4-5H2,(H,12,13)(H,14,15)
    • InChI Key: HLCBBVPNXRLNEV-UHFFFAOYSA-N
    • SMILES: OC(CC1C(=CC=CC=1CC(=O)O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 239.04298701g/mol
  • Monoisotopic Mass: 239.04298701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
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